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Compound of Interest

Compound Name: AS2553627

Cat. No.: B605612

Disclaimer: The compound identifier "AS2553627" is not standard. However, research
suggests a high likelihood of it being associated with CAS Number 2055362-74-6, also known
as ADH-503. This guide is based on the hazard information available for this specific chemical.
It is imperative to always consult the specific Safety Data Sheet (SDS) provided by the supplier
before handling any chemical.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling AS2553627 (ADH-503). The following
procedural guidance is designed to ensure safe operational use and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on the available hazard information for ADH-503 (CAS 2055362-74-6), the compound is
classified with the following hazards.[1] The required personal protective equipment is
determined by these classifications.
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Hazard Statement Description GHS Pictogram
H302 Harmful if swallowed Exclamation Mark
H315 Causes skin irritation Exclamation Mark
H319 Causes serious eye irritation Exclamation Mark
H335 May cause respiratory irritation ~ Exclamation Mark

Recommended Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling AS2553627 (ADH-503).

PPE Category Specification

Chemical-resistant gloves (e.qg., nitrile,
) neoprene). Inspect gloves for tears or holes
Hand Protection ]
before and during use. Change gloves

frequently.

Safety glasses with side shields or chemical
Eye/Face Protection safety goggles. A face shield may be required

for splash-prone procedures.

A lab coat should be worn at all times. For
Skin and Body procedures with a higher risk of exposure,

consider a chemical-resistant apron or coveralls.

Use in a well-ventilated area. If dust or aerosols
Resoirat may be generated, a NIOSH-approved
espiratory _ _ _ _ o
respirator with an appropriate particulate filter is

recommended.

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: Handle in a chemical fume hood to minimize inhalation exposure.
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» Safe Handling Practices: Avoid contact with skin and eyes. Avoid inhalation of dust or
aerosols. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Disposal Plan:
o Waste Characterization: AS2553627 (ADH-503) waste should be considered hazardous.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not dispose of down the drain or in regular trash. Use a licensed chemical waste disposal
company.

Experimental Protocols: Key Safety Checkpoints

While specific experimental protocols will vary, the following safety checkpoints are essential
when working with AS2553627 (ADH-503).

» Risk Assessment: Before starting any new procedure, perform a risk assessment to identify
potential hazards and determine the necessary safety precautions.

e PPE Adherence: Ensure all personnel involved are wearing the appropriate PPE as outlined
in the table above.

o Spill Response: Be prepared for a spill. Have a spill kit readily available that is appropriate
for a solid chemical. In case of a spill, evacuate the immediate area, prevent the spread of
the dust, and follow your institution's spill cleanup protocol.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation develops.

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.
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o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Visual Safety Guides

The following diagrams illustrate key safety workflows for handling AS2553627 (ADH-503).

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b605612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Preparation

Start: New Experiment

Conduct Risk Assessment

Don Appropriate PPE

Handling

Weigh Compound in Fume Hood

Dissolve/Prepare Solution

Perform Experiment

Cleanup & Disposal

Decontaminate Work Area

Dispose of Hazardous Waste

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of AS2553627 (ADH-503).
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Handling AS2553627 (ADH-503)
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Caption: PPE selection guide for handling AS2553627 (ADH-503).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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AS2553627 (ADH-503)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b605612#personal-protective-equipment-for-handling-
as2553627]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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